Cas no 153033-27-3 (Benzene, 1,4-diethynyl-2,5-bis(octyloxy)-)

• Product Name: Benzene, 1,4-diethynyl-2,5-bis(octyloxy)-
• CAS No: 153033-27-3
• MF: C₂₆H₃₈O₂
• MW: 382.578728199005
• CID: 1333150
• PubChem ID: 5252223
• Update Time: 2025-10-28

Benzene, 1,4-diethynyl-2,5-bis(octyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-diethynyl-2,5-bis(octyloxy)-
• 1,4-diethynyl-2,5-bis(octyloxy)benzene
• 1,4-diethynyl-2,5-dioctoxybenzene
• G65873
• Benzene,1,4-diethynyl-2,5-bis(octyloxy)-
• CS-0169896
• YSZC677
• DTQSWUKTVHNQNX-UHFFFAOYSA-N
• 153033-27-3
• SCHEMBL2832284
• 1,4-diethynyl-2,5-di-n-octyloxybenzene

• Inchi： 1S/C26H38O2/c1-5-9-11-13-15-17-19-27-25-21-24(8-4)26(22-23(25)7-3)28-20-18-16-14-12-10-6-2/h3-4,21-22H,5-6,9-20H2,1-2H3
• InChI Key： DTQSWUKTVHNQNX-UHFFFAOYSA-N
• SMILES： O(C1C=C(C#C)C(=CC=1C#C)OCCCCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 382.28734
• Monoisotopic Mass: 382.287
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 18
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• XLogP3: 9.2

Experimental Properties

• PSA: 18.46

Additional information on Benzene, 1,4-diethynyl-2,5-bis(octyloxy)-

Latest Research Advances on Benzene, 1,4-diethynyl-2,5-bis(octyloxy)- (CAS: 153033-27-3) in Chemical Biomedicine

In recent years, the compound Benzene, 1,4-diethynyl-2,5-bis(octyloxy)- (CAS: 153033-27-3) has garnered significant attention in the field of chemical biomedicine due to its unique structural properties and potential applications in drug development and material science. This research briefing synthesizes the latest findings on this compound, highlighting its synthesis, characterization, and biomedical relevance.

The compound, characterized by its ethynyl and octyloxy functional groups, exhibits remarkable electronic and optical properties, making it a promising candidate for organic electronics and photodynamic therapy. Recent studies have focused on optimizing its synthesis to improve yield and purity, with novel catalytic approaches being explored to enhance efficiency.

In the context of biomedicine, Benzene, 1,4-diethynyl-2,5-bis(octyloxy)- has shown potential as a photosensitizer in photodynamic therapy (PDT) for cancer treatment. Its ability to generate reactive oxygen species (ROS) upon light activation has been demonstrated in vitro, with promising results against various cancer cell lines. Further research is underway to evaluate its efficacy and safety in preclinical models.

Additionally, the compound's role in drug delivery systems is being investigated. Its amphiphilic nature allows for the formation of micelles and nanoparticles, which can be utilized to encapsulate and deliver hydrophobic drugs. Recent advancements in nanotechnology have leveraged these properties to develop targeted drug delivery systems with improved bioavailability and reduced side effects.

Despite these promising developments, challenges remain in scaling up production and ensuring biocompatibility. Ongoing research aims to address these issues through structural modifications and the development of novel synthetic routes. Collaborative efforts between chemists, biologists, and material scientists are crucial to unlocking the full potential of this compound.

In conclusion, Benzene, 1,4-diethynyl-2,5-bis(octyloxy)- (CAS: 153033-27-3) represents a versatile and promising molecule in chemical biomedicine. Its applications span from organic electronics to cancer therapy, with ongoing research paving the way for future innovations. This briefing underscores the importance of continued exploration and interdisciplinary collaboration to fully realize its potential.